![molecular formula C14H15F7O2 B1584296 3-Heptafluorobutyryl-(+)-camphor CAS No. 51800-99-8](/img/structure/B1584296.png)
3-Heptafluorobutyryl-(+)-camphor
Overview
Description
3-Heptafluorobutyryl-(+)-camphor (HFC) is a chiral derivatizing agent that has gained significant attention in the field of analytical chemistry in recent years. HFC is a white crystalline powder that has a molecular weight of 388.3 g/mol. It is known for its ability to form diastereomers with chiral compounds, which can then be separated and analyzed by various analytical techniques. HFC has a wide range of applications in scientific research, including in the fields of pharmaceuticals, food chemistry, and environmental analysis.
Scientific Research Applications
Cosmeceutical Applications
3-Heptafluorobutyryl-(+)-camphor derivatives have been studied for their potential in cosmetic applications. Camphor, a major constituent of essential oils from various herbs, has shown promising effects in cosmeceuticals. For example, it has been demonstrated to induce proliferation in human primary dermal fibroblasts and attenuate senescence. These properties suggest its potential as a wound healing and antiwrinkle agent in cosmetic products (Tran et al., 2015).
Chiroptical Properties in Chemistry
The chiroptical properties of camphor-derivative β-diketone ligands have been explored, particularly in their relationship with crystal structures. Studies on chiral Yb(III) complexes with these ligands provide insights into the understanding of structural and optical property relationships, which is essential in the field of stereochemistry (Lin et al., 2011).
Synthetic Organic Chemistry
Camphor-derived compounds play a significant role in synthetic organic chemistry. For instance, camphor has been used to create new polyfunctional isoborneol types and camphor scaffolds, showing the versatility and utility of camphor in synthetic applications (Kovalev et al., 2016).
NMR Techniques and Organic Chemistry
Camphor is also a useful model for illustrating various Nuclear Magnetic Resonance (NMR) techniques in organic chemistry. It serves as an example to demonstrate connectivity through bonds and space, and establishing molecular stereochemistry using NMR spectroscopy (Yoneda et al., 2007).
Catalysis in Asymmetric Reactions
This compound derivatives are also significant in catalysis, particularly in asymmetric hetero Diels-Alder reactions. Oxovanadium(IV) bis((1R)-3-(heptafluorobutyryl)camphorate is an example of such a catalyst, indicating the role of camphor derivatives in facilitating specific organic reactions (Togni et al., 1993).
Mechanism of Action
Target of Action
3-Heptafluorobutyryl-(+)-camphor, also known as (1R)-3-(2,2,3,3,4,4,4-Heptafluoro-1-oxobutyl)-1,7,7-trimethylbicyclo(2.2.1)heptan-2-one, is primarily used as a chiral shift reagent . It is particularly effective in differentiating between enantiomers in nuclear magnetic resonance (NMR) spectroscopy .
Mode of Action
The compound interacts with its targets, the enantiomers, by complexing with them . This interaction results in differential shifts in the NMR spectra of the enantiomers, allowing for their distinction .
Biochemical Pathways
Instead, it is used as a tool in NMR spectroscopy to differentiate between enantiomers .
Result of Action
The molecular effect of this compound’s action is the differential shifting of NMR signals for enantiomers . This allows for the distinction and identification of different enantiomers in a sample .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-Heptafluorobutyryl-(+)-camphor are largely unexplored. It has been found to display the highest ratio of polarization versus total luminescence . This suggests that it could interact with various enzymes, proteins, and other biomolecules in a unique manner, potentially influencing their function and the overall biochemical reactions they are involved in .
Cellular Effects
Given its unique luminescent properties, it could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that the compound displays a high degree of polarization in its luminescence, suggesting that it may exert its effects at the molecular level through unique binding interactions with biomolecules .
Temporal Effects in Laboratory Settings
Its stability, degradation, and long-term effects on cellular function could be significant areas of study, given its unique luminescent properties .
properties
IUPAC Name |
(1R,4R)-3-(2,2,3,3,4,4,4-heptafluorobutanoyl)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F7O2/c1-10(2)6-4-5-11(10,3)8(22)7(6)9(23)12(15,16)13(17,18)14(19,20)21/h6-7H,4-5H2,1-3H3/t6-,7?,11+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEWOESYEGLBLNR-XGLFCGLISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC1(C(=O)C2C(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]12CC[C@@H](C1(C)C)C(C2=O)C(=O)C(C(C(F)(F)F)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F7O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80880448 | |
Record name | (1R,4R)-3-(Heptafluorobutyryl)-camphor | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80880448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51800-99-8 | |
Record name | 3-Heptafluorobutyryl-(+)-camphor | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51800-99-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1R)-3-(2,2,3,3,4,4,4-Heptafluoro-1-oxobutyl)-1,7,7-trimethylbicyclo(2.2.1)heptan-2-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051800998 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (1R,4R)-3-(Heptafluorobutyryl)-camphor | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80880448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1R)-3-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.193 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of the oxovanadium(IV) bis((1R)-3-(heptafluorobutyryl)camphorate) complex influence its catalytic activity in asymmetric hetero Diels-Alder reactions?
A1: The research paper focuses on understanding the structural characteristics of the oxovanadium(IV) bis((1R)-3-(heptafluorobutyryl)camphorate) complex, denoted as 1, and its interactions with potential substrates. X-ray crystallography reveals that 1 exists as a trimer in its solid state, with a central V3O3 ring and each vanadium atom displaying distorted octahedral coordination []. This unique trimeric structure, with its specific geometry and vanadium coordination, is likely crucial for the catalyst's activity and selectivity in asymmetric hetero Diels-Alder reactions.
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